1-(2-(1H-indol-1-yl)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(2-indol-1-ylacetyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H22N4O3/c1-14-12-18(22-27-14)21-20(26)16-7-9-23(10-8-16)19(25)13-24-11-6-15-4-2-3-5-17(15)24/h2-6,11-12,16H,7-10,13H2,1H3,(H,21,22,26)
• InChI Key: TWODLCODSVFDFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2CCN(CC2)C(=O)CN3C=CC4=CC=CC=C43
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

1-(2-(1H-indol-1-yl)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide, also known as IMP-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It has been found to have promising effects in various scientific research studies, particularly in the field of cancer research.

Scientific Research Applications

Synthesis and Biological Activities

• Novel Synthesis Techniques : Research has shown the development of novel indole derivatives through both conventional and microwave-assisted synthesis techniques. These methods have been found to enhance reaction times, yields, and reproducibility. Specifically, indole derivatives exhibit significant antimicrobial activities, suggesting potential applications in developing new antimicrobial agents (D. Anekal & J. S. Biradar, 2012).

• Herbicidal Activities : Synthesis of piperidine carboxamides and thiocarboxamides has been explored for their potential as lead compounds in inhibiting D1 protease in plants, indicating their use in agricultural research as herbicides (De-jin Hu et al., 2009).

• Antipsychotic Agents : Heterocyclic carboxamides have been evaluated for their potential as antipsychotic agents. Their ability to bind to dopamine D2 and serotonin 5-HT receptors, without causing significant extrapyramidal side effects, suggests a promising application in developing new treatments for psychiatric disorders (M. H. Norman et al., 1996).

• Chemical Functionalities Optimization : Studies on indole-2-carboxamides have revealed key structural requirements for allosteric modulation of the cannabinoid type 1 receptor (CB1). These insights are crucial for the development of CB1 receptor modulators, which could have therapeutic applications in treating disorders related to the endocannabinoid system (Leepakshi Khurana et al., 2014).

• Cannabinoid Receptor Activity : The synthesis and evaluation of thiazolylindoles and a benzimidazole, novel compounds with potential cannabinoid receptor activity, point towards the exploration of novel synthetic cannabinoids for both therapeutic and research applications (F. Westphal et al., 2015).